Cas no 6634-87-3 (N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine
• CAS No: 6634-87-3
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• CID: 963780
• PubChem ID: 234497
• Update Time: 2025-05-25

N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine
• BENZOTHIAZOL-2-YL-(4-ETHOXY-PHENYL)-AMINE
• (4-Aethoxy-phenyl)-benzothiazol-2-yl-amin
• (4-ethoxy-phenyl)-benzothiazol-2-yl-amine
• 2-benzothiazolamine, n-(4-ethoxyphenyl)-
• AC1L5SCM
• AC1Q4WFV
• AF-399
• Enamine_003039
• N-(4-ethoxyphenyl) benzo[d]thiazol-2-amine
• NSC34474
• Oprea1_031387
• N-(1,3-benzothiazol-2-yl)-N-(4-ethoxyphenyl)amine
• Z56827762
• N-(4-ethoxyphenyl)benzothiazol-2-amine
• G31692
• 6634-87-3
• AKOS000115910
• STL281946
• DS-011607
• AB00712361-01
• DTXSID40283956
• AF-399/15645071
• N-(4-Ethoxyphenyl)benzo[d]thiazol-2-amine
• QUFFMFMGOVRDIM-UHFFFAOYSA-N
• SCHEMBL5022950
• CS-0218968
• EN300-02751
• HMS1402K03
• NSC-34474

• MDL： MFCD02944081
• Inchi： 1S/C15H14N2OS/c1-2-18-12-9-7-11(8-10-12)16-15-17-13-5-3-4-6-14(13)19-15/h3-10H,2H2,1H3,(H,16,17)
• InChI Key： QUFFMFMGOVRDIM-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)NC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 270.08282
• Monoisotopic Mass: 270.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.15
• LogP: 4.51160

Additional information on N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine

N-(4-Ethoxyphenyl)-1,3-Benzothiazol-2-Amine: A Comprehensive Overview

N-(4-Ethoxyphenyl)-1,3-benzothiazol-2-amine (CAS No. 6634-87-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzothiazoles, which are well-known for their versatile applications in drug discovery and material synthesis. The structure of N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine consists of a benzothiazole ring system with an ethoxyphenyl substituent at the 4-position and an amine group at the 2-position. This unique combination of functional groups imparts distinctive chemical and biological properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine through various methodologies. One notable approach involves the condensation of o-aminothiophenol with aromatic aldehydes in the presence of a base, followed by subsequent substitution reactions to introduce the ethoxyphenyl group. These methods have been optimized to achieve high yields and purity, making this compound accessible for further research and development.

The benzothiazole core of N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine is a key structural motif that contributes to its reactivity and biological activity. Benzothiazoles are known for their ability to act as both donors and acceptors in π-interactions, which makes them valuable in designing molecules with specific electronic properties. The ethoxy group at the 4-position of the phenyl ring introduces electron-donating effects, enhancing the compound's solubility in organic solvents and potentially influencing its pharmacokinetic profile.

Recent studies have explored the potential of N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine as a precursor for drug development. For instance, researchers have investigated its role as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. The amine group at the 2-position provides a site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its role in drug discovery, N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amine has shown promise in materials science applications. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for catalysis and sensing applications. Recent research highlights its potential as a ligand in metalloenzyme mimics and catalytic systems due to its unique electronic properties.

The pharmacological profile of N-(4-ethoxyphenyl)-1,3-benzothiazol-2-amines has been extensively studied in recent years. Preclinical studies indicate that this compound exhibits moderate anti-inflammatory activity through inhibition of cyclooxygenase enzymes. Furthermore, its ability to modulate cellular signaling pathways suggests potential applications in treating chronic inflammatory conditions.

From an environmental perspective, N-(4-Ethoxyphenyl)-1,3-benzothiazol-amines have been evaluated for their biodegradability and environmental impact. Studies suggest that under aerobic conditions, this compound undergoes microbial degradation through hydrolytic pathways, minimizing its persistence in natural ecosystems.

Looking ahead, ongoing research is focused on optimizing the synthesis of N-(4-Ethoxyphenyl)-1,3-benzothiazol-amines while exploring novel applications across multiple disciplines. The integration of computational chemistry techniques with experimental studies is expected to provide deeper insights into its molecular interactions and bioavailability.